Cas no 83626-92-0 (4-[bis(2-chloroethyl)amino]phenyl dodecanoate)

• Product name: 4-[bis(2-chloroethyl)amino]phenyl dodecanoate
• CAS No: 83626-92-0
• MF: C₂₂H₃₅NO₂Cl₂
• MW: 416.4248
• CID: 1809999
• PubChem ID: 3068593

4-[bis(2-chloroethyl)amino]phenyl dodecanoate Chemical and Physical Properties

Names and Identifiers

• 4-[bis(2-chloroethyl)amino]phenyl dodecanoate
• [4-[bis(2-chloroethyl)amino]phenyl] dodecanoate
• p-(Bis(2-chloroethyl)amino)phenol laurate
• DTXSID10232471
• 83626-92-0
• Phenol, p-(bis(2-chloroethyl)amino)-, laurate (ester)

• Inchi： InChI=1S/C22H35Cl2NO2/c1-2-3-4-5-6-7-8-9-10-11-22(26)27-21-14-12-20(13-15-21)25(18-16-23)19-17-24/h12-15H,2-11,16-19H2,1H3
• InChI Key： LMWUNBSBTPVIKL-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCC(=O)OC1=CC=C(C=C1)N(CCCl)CCCl

Computed Properties

• Exact Mass: 415.2044847g/mol
• Monoisotopic Mass: 415.2044847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 17
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 29.5Ų